1-{2-nitrophenyl}-1H-indazole

• Molecular Formula: C13H9N3O2
• Molecular Weight: 239.23 g/mol
• IUPAC Name: 1-(2-nitrophenyl)indazole
• InChI: InChI=1S/C13H9N3O2/c17-16(18)13-8-4-3-7-12(13)15-11-6-2-1-5-10(11)9-14-15/h1-9H
• InChI Key: YAFJMTSNMRHSQL-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=NN2C3=CC=CC=C3[N+](=O)[O-]

Description

1-{2-nitrophenyl}-1H-indazole is a chemical compound that belongs to the class of indazole derivatives. It has been studied for its potential application in scientific research, particularly in the field of biochemistry and pharmacology. In

Mechanism of Action

The mechanism of action of 1-{2-nitrophenyl}-1H-indazole involves the inhibition of certain enzymes, particularly protein kinase C and phosphodiesterase. This inhibition results in a decrease in the production of certain signaling molecules, such as cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP), which are involved in various cellular processes.
Biochemical and physiological effects:
1-{2-nitrophenyl}-1H-indazole has been found to exhibit various biochemical and physiological effects. It has been studied for its potential anti-inflammatory and anti-cancer properties. Additionally, it has been found to exhibit inhibitory effects on certain enzymes, such as protein kinase C and phosphodiesterase.

Advantages and Limitations for Lab Experiments

1-{2-nitrophenyl}-1H-indazole has several advantages and limitations for lab experiments. One advantage is that it has been studied and optimized for its yield and purity, making it a reliable and consistent compound for research purposes. However, one limitation is that its inhibitory effects on certain enzymes may not be specific, which can lead to off-target effects and potential complications in experiments.

Future Directions

There are several future directions for the study of 1-{2-nitrophenyl}-1H-indazole. One direction is to further explore its potential anti-inflammatory and anti-cancer properties, and to investigate its mechanism of action in these contexts. Another direction is to study its potential application in other areas of biochemistry and pharmacology, such as neurology and cardiovascular disease. Additionally, further optimization of its synthesis method and investigation of its specificity for certain enzymes may lead to the development of more targeted and effective compounds for research purposes.

Synthesis Methods

The synthesis of 1-{2-nitrophenyl}-1H-indazole involves the reaction of 2-nitrobenzaldehyde with hydrazine hydrate in the presence of acetic acid and glacial acetic acid. The resulting product is then cyclized with the help of concentrated sulfuric acid to form 1-{2-nitrophenyl}-1H-indazole. This method has been studied and optimized for its yield and purity.

Scientific Research Applications

1-{2-nitrophenyl}-1H-indazole has been studied for its potential application in scientific research, particularly in the field of biochemistry and pharmacology. It has been found to exhibit inhibitory effects on certain enzymes, such as protein kinase C and phosphodiesterase. Additionally, it has been studied for its potential anti-inflammatory and anti-cancer properties.